Cas no 2757912-08-4 (3,3,3-Trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid)

• Product Name: 3,3,3-Trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid
• CAS No: 2757912-08-4
• MF: C₁₁H₁₁F₃O₅S
• MW: 312.262253046036
• CID: 5968871
• PubChem ID: 165978650
• Update Time: 2025-11-01

3,3,3-Trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid
• EN300-37152891
• 2757912-08-4
• 3,3,3-Trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid

• Inchi： 1S/C11H11F3O5S/c1-7-3-5-8(6-4-7)20(17,18)19-10(2,9(15)16)11(12,13)14/h3-6H,1-2H3,(H,15,16)
• InChI Key： JGTYVQPRNAKURM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(=O)O)(C)C(F)(F)F

Computed Properties

• Exact Mass: 312.02792911g/mol
• Monoisotopic Mass: 312.02792911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89Ų

Additional information on 3,3,3-Trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid

Introduction to 3,3,3-Trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid (CAS No. 2757912-08-4)

3,3,3-Trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid, identified by its CAS number 2757912-08-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and a sulfonyl ether moiety, which contribute to its unique chemical properties and potential biological activities.

The structural framework of this compound consists of a propanoic acid backbone, modified with a trifluoromethyl group at the 3-position and a sulfonyl ether substituent at the 2-position. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the sulfonyl ether group introduces a polar moiety that can interact with biological targets, potentially influencing its pharmacological effects.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications due to their improved pharmacokinetic profiles. The trifluoromethyl group is particularly valuable in medicinal chemistry as it can modulate enzyme reactivity and binding affinity. For instance, studies have shown that trifluoromethylated compounds often exhibit enhanced binding to protease enzymes, which are critical targets in antiviral and anticancer therapies.

The sulfonyl ether moiety in 3,3,3-Trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid further contributes to its potential therapeutic utility. Sulfonyl ethers are known to exhibit diverse biological activities, including anti-inflammatory, anticonvulsant, and antimicrobial properties. The combination of these structural features makes this compound a promising scaffold for further derivatization and optimization.

Recent research has highlighted the role of sulfonyl ether-containing compounds in modulating inflammatory pathways. For example, derivatives of sulfonyl ethers have been investigated for their ability to inhibit cyclooxygenase (COX) enzymes, which play a key role in the production of prostaglandins involved in inflammation. The presence of both the trifluoromethyl group and the sulfonyl ether group in this compound suggests that it may possess similar anti-inflammatory properties, although further studies are needed to confirm these hypotheses.

Moreover, the structural complexity of 3,3,3-Trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid provides opportunities for exploring its interactions with various biological targets. Computational modeling studies have indicated that fluorinated sulfonyl ethers can exhibit high affinity for certain protein receptors due to their ability to engage hydrophobic pockets and polar interactions. This characteristic is particularly relevant in drug design strategies aimed at improving target specificity and efficacy.

In the context of drug discovery, the synthesis of this compound represents an important step toward developing novel therapeutic agents. The introduction of fluorine atoms into organic molecules is a well-established strategy for enhancing drug-like properties such as solubility, bioavailability, and metabolic stability. The trifluoromethyl group, in particular, has been extensively studied for its ability to improve binding affinity and resistance to enzymatic degradation.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 3,3,3-Trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have made it possible to incorporate fluorine atoms into molecular frameworks with high precision. These synthetic approaches are crucial for producing derivatives with tailored biological activities for preclinical and clinical investigations.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals and materials science. For instance, fluorinated sulfonyl ethers have been explored as herbicides and fungicides due to their ability to disrupt essential biological processes in plants.

In conclusion,3,3,3-Trifluoro-2-methyl-2-[(4-methylbenzenesulfonyl)oxy]propanoic acid (CAS No. 2757912-08-4) represents a promising candidate for further research and development in pharmaceutical chemistry. Its combination of structural features—specifically the trifluoromethyl group and the sulfonyl ether moiety—suggests potential therapeutic applications in areas such as anti-inflammation and protease inhibition. Continued investigation into its biological activities and synthetic derivatives will likely uncover new opportunities for medical intervention.